Propanoyl chloride, 3,3,3-trifluoro-2-methyl-
Overview
Description
Propanoyl chloride, 3,3,3-trifluoro-2-methyl- is a useful research compound. Its molecular formula is C4H4ClF3O and its molecular weight is 160.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanoyl chloride, 3,3,3-trifluoro-2-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanoyl chloride, 3,3,3-trifluoro-2-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photoaffinity Labeling
3,3,3-Trifluoro-2-methylpropanoyl chloride derivatives have been utilized in photoaffinity labeling. A study highlighted the synthesis of 2-diazo-3,3,3-trifluoropropionyl chloride from trifluorodiazoethane and phosgene, demonstrating its ability to label enzymes through photolysis with minimal rearrangement compared to other diazoacyl reagents. This property makes these derivatives particularly useful for studying the interaction of enzymes and other proteins (Chowdhry, Vaughan, & Westheimer, 1976).
Synthesis of Trifluoromethylated Compounds
Another research explored using 2-hydryl-2-(F-methyl)-F-propanoyl fluoride, a compound similar to 3,3,3-trifluoro-2-methylpropanoyl chloride, for synthesizing trifluoromethylated heterocyclic compounds. The study demonstrated its effectiveness in producing various trifluoromethylated derivatives, showcasing its potential in organic synthesis (Inouye, Yokozawa, & Ishikawa, 1985).
Reactions with Nucleophiles
Research on methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates revealed their reactions with various nucleophiles and binucleophiles. This study provided insights into the formation of acyclic and heterocyclic N-substituted 2-aminopyridine derivatives, indicating the compound's versatility in organic synthesis (Sokolov & Aksinenko, 2010).
Analytical Chemistry Applications
A method for identifying 1,3-dichloro-2-propanol and 3-chloro-1,2-propandiol in soy sauce using a headspace derivatization solid-phase microextraction combined with gas chromatography-mass spectrometry has been proposed. This method involved using derivatives of 3,3,3-trifluoro-2-methylpropanoyl chloride for the analysis, demonstrating its application in food safety and quality control (Lee, Chiu, & Dou, 2007).
Biosensor Technology
3-(3-(Trichlorosilyl)propoxy)propanoyl chloride, a compound related to 3,3,3-trifluoro-2-methylpropanoyl chloride, has been synthesized for forming functionalizable monolayers on hydroxylated surfaces. This compound is useful in biosensing applications due to its ability to be easily modified with various nucleophilic functional groups (De La Franier, Jankowski, & Thompson, 2017).
properties
IUPAC Name |
3,3,3-trifluoro-2-methylpropanoyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClF3O/c1-2(3(5)9)4(6,7)8/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDLGCTJYADULQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClF3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70530884 |
Source
|
| Record name | 3,3,3-Trifluoro-2-methylpropanoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70530884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.52 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88740-59-4 |
Source
|
| Record name | 3,3,3-Trifluoro-2-methylpropanoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70530884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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